molecular formula C12H13NO3 B8283344 Ethyl 5-hydroxy-1-methyl-1H-indole-2-carboxylate

Ethyl 5-hydroxy-1-methyl-1H-indole-2-carboxylate

Cat. No.: B8283344
M. Wt: 219.24 g/mol
InChI Key: OEJVBTJIEKANPF-UHFFFAOYSA-N
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Description

Ethyl 5-hydroxy-1-methyl-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO3

Molecular Weight

219.24 g/mol

IUPAC Name

ethyl 5-hydroxy-1-methylindole-2-carboxylate

InChI

InChI=1S/C12H13NO3/c1-3-16-12(15)11-7-8-6-9(14)4-5-10(8)13(11)2/h4-7,14H,3H2,1-2H3

InChI Key

OEJVBTJIEKANPF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(N1C)C=CC(=C2)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Prepared from ethyl 1-methyl-5-(phenylmethoxy)-1H-indole-2-carboxylate (Monge Vega A, et al., An. Ouim. 72:267) by catalytic hydrogenolysis in ethanol as described in Example 15. Recrystallization from ether gives the product in 80% yield; mp 140°-142° C.
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Synthesis routes and methods II

Procedure details

A mixture of crude ethyl 5-(benzyloxy)-1-methyl-1H-indole-2-carboxylate (1.07 g, 3.46 mmol), 10% palladium on carbon (500 mg, 0.47 mmol) and ammonium formate (1.09 g, 17.29 mmol) in 50 mL ethanol was sparged with argon three times and heated at reflux for 1 h. The mixture was cooled, diluted with 100 mL ethanol and filtered through Celite, washed with ethanol and concentrated to give ethyl 5-hydroxy-1-methyl-1H-indole-2-carboxylate (1.82 g, 49% over two steps).
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500 mg
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50 mL
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